Cas no 1274948-09-2 (6-Amino-5-[(4-butoxyphenyl)methylideneamino]-1-(4-chlorophenyl)-2-oxopyrimidine-4-carbonitrile)

• Product Name: 6-Amino-5-[(4-butoxyphenyl)methylideneamino]-1-(4-chlorophenyl)-2-oxopyrimidine-4-carbonitrile
• CAS No: 1274948-09-2
• MF: C₂₂H₂₀ClN₅O₂
• MW: 421.879503250122
• MDL: MFCD01567386
• CID: 5148883
• Update Time: 2023-08-24

6-Amino-5-[(4-butoxyphenyl)methylideneamino]-1-(4-chlorophenyl)-2-oxopyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1-aza-2-(4-butoxyphenyl)vinyl)-3-(4-chlorophenyl)-4-imino-2-oxo-1H-1,3-diazine-6-carbonitrile
• 6-amino-5-[(4-butoxyphenyl)methylideneamino]-1-(4-chlorophenyl)-2-oxopyrimidine-4-carbonitrile
• 5-[(E)-[(4-butoxyphenyl)methylidene]amino]-1-(4-chlorophenyl)-6-imino-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carbonitrile
• XNNHYEGKARUAEI-LGGXYAPMSA-N
• 6-Amino-5-[(4-butoxyphenyl)methylideneamino]-1-(4-chlorophenyl)-2-oxopyrimidine-4-carbonitrile

• MDL： MFCD01567386
• Inchi： 1S/C22H20ClN5O2/c1-2-3-12-30-18-10-4-15(5-11-18)14-26-20-19(13-24)27-22(29)28(21(20)25)17-8-6-16(23)7-9-17/h4-11,14H,2-3,12,25H2,1H3/b26-14+
• InChI Key： ABBDGOTZAOPLFG-VULFUBBASA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N=C(C#N)C(=C1N)/N=C/C1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 753
• XLogP3: 4.1
• Topological Polar Surface Area: 104